Cas no 5010-41-3 (3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester)
5010-41-3 structure
Product Name:3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester
CAS No:5010-41-3
MF:C20H23O4P
MW:358.367986917496
CID:384409
PubChem ID:240512
Update Time:2025-04-19
3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester
- diethyl 2-diphenylphosphanylbutanedioate
- NSC-46738
- NSC46738
- DTXSID20286642
- 5010-41-3
-
- Inchi: 1S/C20H23O4P/c1-3-23-19(21)15-18(20(22)24-4-2)25(16-11-7-5-8-12-16)17-13-9-6-10-14-17/h5-14,18H,3-4,15H2,1-2H3
- InChI Key: FWNHTSKXHFRXNV-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C(C(=O)OCC)CC(=O)OCC
Computed Properties
- Exact Mass: 358.13349
- Monoisotopic Mass: 358.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Boiling Point: 458.4°Cat760mmHg
- Flash Point: 231°C
- PSA: 52.6
- LogP: 3.00420
3-Benzofurancarboxylicacid, 5-butoxy-2-methyl-, ethyl ester Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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